Cas no 612541-02-3 (2-Thiazolamine, 5-(1-methylethyl)-4-(trifluoromethyl)-)

• Product Name: 2-Thiazolamine, 5-(1-methylethyl)-4-(trifluoromethyl)-
• CAS No: 612541-02-3
• MF: C₇H₉F₃N₂S
• MW: 210.219970464706
• CID: 4066452
• PubChem ID: 85873307
• Update Time: 2025-04-22

2-Thiazolamine, 5-(1-methylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-(1-methylethyl)-4-(trifluoromethyl)-
• 5-propan-2-yl-4-(trifluoromethyl)-1,3-thiazol-2-amine
• 4-(Trifluoromethyl)-5-isopropylthiazol-2-amine
• DB-184213
• SCHEMBL25478667
• SUBYMMJWYPMQTE-UHFFFAOYSA-N
• 612541-02-3

• Inchi： 1S/C7H9F3N2S/c1-3(2)4-5(7(8,9)10)12-6(11)13-4/h3H,1-2H3,(H2,11,12)
• InChI Key： SUBYMMJWYPMQTE-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=C(C(F)(F)F)N=C1N

Computed Properties

• Exact Mass: 210.04385396Da
• Monoisotopic Mass: 210.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų